[1-[(2,4-Dichlorophenyl)methyl]pyrazol-4-yl]-(2-hydroxy-5-methylphenyl)methanone

• IUPAC Name: [1-[(2,4-dichlorophenyl)methyl]pyrazol-4-yl]-(2-hydroxy-5-methylphenyl)methanone
• InChI: InChI=1S/C18H14Cl2N2O2/c1-11-2-5-17(23)15(6-11)18(24)13-8-21-22(10-13)9-12-3-4-14(19)7-16(12)20/h2-8,10,23H,9H2,1H3
• InChI Key: NRJPVURGBWNBIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C(=O)C2=CN(N=C2)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H14Cl2N2O2
• Molecular Weight: 361.2 g/mol

Description

[1-[(2,4-Dichlorophenyl)methyl]pyrazol-4-yl]-(2-hydroxy-5-methylphenyl)methanone, also known as DMH-11, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in cancer research. DMH-11 is a small molecule inhibitor of the androgen receptor (AR) and has been shown to be effective in treating AR-positive prostate cancer.

Mechanism of Action

[1-[(2,4-Dichlorophenyl)methyl]pyrazol-4-yl]-(2-hydroxy-5-methylphenyl)methanone acts as a competitive inhibitor of the androgen receptor, binding to the receptor and preventing the binding of androgens such as testosterone and dihydrotestosterone. This inhibition leads to a decrease in AR-mediated signaling, which in turn leads to a decrease in cell proliferation and an increase in apoptosis.
Biochemical and physiological effects:
[1-[(2,4-Dichlorophenyl)methyl]pyrazol-4-yl]-(2-hydroxy-5-methylphenyl)methanone has been shown to have significant biochemical and physiological effects in AR-positive prostate cancer cells. In vitro studies have demonstrated that [1-[(2,4-Dichlorophenyl)methyl]pyrazol-4-yl]-(2-hydroxy-5-methylphenyl)methanone inhibits cell proliferation and induces apoptosis in AR-positive prostate cancer cells. In vivo studies have also shown that [1-[(2,4-Dichlorophenyl)methyl]pyrazol-4-yl]-(2-hydroxy-5-methylphenyl)methanone has significant anti-tumor activity in AR-positive prostate cancer models.

Advantages and Limitations for Lab Experiments

One of the major advantages of [1-[(2,4-Dichlorophenyl)methyl]pyrazol-4-yl]-(2-hydroxy-5-methylphenyl)methanone is its potency as an androgen receptor inhibitor. This makes it a valuable tool for studying the role of the androgen receptor in prostate cancer development and progression. However, one limitation of [1-[(2,4-Dichlorophenyl)methyl]pyrazol-4-yl]-(2-hydroxy-5-methylphenyl)methanone is its specificity for the androgen receptor. It may not be effective in treating other types of cancer or in targeting other signaling pathways.

Future Directions

There are several potential future directions for research involving [1-[(2,4-Dichlorophenyl)methyl]pyrazol-4-yl]-(2-hydroxy-5-methylphenyl)methanone. One area of interest is the development of combination therapies that incorporate [1-[(2,4-Dichlorophenyl)methyl]pyrazol-4-yl]-(2-hydroxy-5-methylphenyl)methanone with other anti-cancer agents. Another area of interest is the development of more specific and potent inhibitors of the androgen receptor. Additionally, further research is needed to fully understand the mechanisms of action of [1-[(2,4-Dichlorophenyl)methyl]pyrazol-4-yl]-(2-hydroxy-5-methylphenyl)methanone and its potential applications in other types of cancer.

Synthesis Methods

[1-[(2,4-Dichlorophenyl)methyl]pyrazol-4-yl]-(2-hydroxy-5-methylphenyl)methanone can be synthesized using a multi-step process involving the reaction of 2,4-dichlorobenzyl chloride with pyrazole, followed by the reaction of the resulting intermediate with 2-hydroxy-5-methylbenzaldehyde. The final product is purified using column chromatography.

Scientific Research Applications

[1-[(2,4-Dichlorophenyl)methyl]pyrazol-4-yl]-(2-hydroxy-5-methylphenyl)methanone has been extensively studied for its potential applications in cancer research, particularly in the treatment of AR-positive prostate cancer. The androgen receptor plays a critical role in the development and progression of prostate cancer, and inhibition of this receptor has been shown to be an effective therapeutic strategy. [1-[(2,4-Dichlorophenyl)methyl]pyrazol-4-yl]-(2-hydroxy-5-methylphenyl)methanone has been shown to be a potent inhibitor of the androgen receptor and has demonstrated significant anti-tumor activity in preclinical studies.